1-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]amino]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C18H21N3O5/c1-12(22)26-18(2,3)17(23)20-13-8-19-21(9-13)10-14-11-24-15-6-4-5-7-16(15)25-14/h4-9,14H,10-11H2,1-3H3,(H,20,23)
• InChI Key: ODQXSHQPIMCGMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NC1=CN(N=C1)CC2COC3=CC=CC=C3O2
• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol

Description

1-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-2-methyl-1-oxopropan-2-yl acetate is a useful research compound. Its molecular formula is C18H21N3O5 and its molecular weight is 359.382. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One study involved the synthesis of benzoxazinyl pyrazolone arylidenes, which are structurally related to the compound . These compounds were evaluated for their in vitro antimicrobial and antioxidant activities. The structural determination was carried out using various spectroscopic methods, showcasing the compound's potential in developing new antimicrobial agents (George Sonia et al., 2013).

Heterocyclic Synthesis and Reactivity

Another study focused on the reactivity of similar compounds in creating new heterocyclic structures. The research highlights how these compounds can be used as building blocks in synthesizing a variety of novel organic compounds with potential biological and pharmaceutical applications (R. Mohareb et al., 2004).

Antioxidant and Biological Evaluation

Compounds structurally related to the queried chemical have been synthesized and characterized, with their reactivity explored towards developing potent antioxidant agents. This illustrates the compound's utility in medicinal chemistry, particularly in discovering new antioxidant molecules (R. Pillai et al., 2019).

Application in Synthetic Chemistry

The synthesis and application of related compounds in creating diverse heterocyclic structures demonstrate their versatility in synthetic organic chemistry. These studies provide insights into methodologies for constructing complex molecules that could be useful in drug development and other chemical industries (J. Warkentin, 2009).